Cas no 1806952-02-2 (2-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-6-methanol)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-6-methanol
• CAS No: 1806952-02-2
• MF: C₈H₇BrF₂INO
• MW: 377.952560663223
• CID: 4804202
• Update Time: 2025-10-28

2-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-6-methanol

• Inchi： 1S/C8H7BrF2INO/c9-2-6-7(8(10)11)5(12)1-4(3-14)13-6/h1,8,14H,2-3H2
• InChI Key： FRSPGUXXDCCTLV-UHFFFAOYSA-N
• SMILES： IC1C=C(CO)N=C(CBr)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-6-methanol

Research Briefing on 2-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-6-methanol (CAS: 1806952-02-2)

2-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-6-methanol (CAS: 1806952-02-2) is a halogenated pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery and development. This compound features a unique combination of functional groups, including bromomethyl, difluoromethyl, and iodo substituents, which make it a valuable intermediate for the synthesis of biologically active molecules. Recent studies have explored its applications in the design of kinase inhibitors, antiviral agents, and other therapeutic candidates.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 2-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-6-methanol as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the bromomethyl and iodo groups could be selectively functionalized to introduce diverse pharmacophores, enabling the rapid generation of a library of BTK inhibitors with improved potency and selectivity. The difluoromethyl group was found to enhance metabolic stability, addressing a common limitation of earlier-generation inhibitors.

Another significant application of this compound was reported in a 2024 ACS Chemical Biology article, where it was utilized in the development of covalent inhibitors targeting SARS-CoV-2 main protease (M^pro). The researchers leveraged the reactivity of the bromomethyl group to introduce a warhead capable of forming a covalent bond with the active-site cysteine residue of M^pro. The resulting inhibitors exhibited nanomolar potency and demonstrated efficacy in reducing viral replication in cell-based assays. This study highlights the potential of 1806952-02-2 in addressing emerging viral threats.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 2-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-6-methanol to improve yield and scalability. A 2023 Organic Process Research & Development paper detailed a streamlined three-step synthesis starting from commercially available 2,3-difluoropyridine, achieving an overall yield of 65% with high purity (>98%). This improved synthetic route is expected to facilitate broader adoption of the compound in medicinal chemistry campaigns.

The unique physicochemical properties of 1806952-02-2, particularly its balanced lipophilicity (clogP ~2.1) and molecular weight (MW 363.92), make it particularly attractive for fragment-based drug discovery. A 2024 RSC Medicinal Chemistry study employed this compound as a core fragment in the development of allosteric modulators for G protein-coupled receptors (GPCRs). The iodine atom served as an excellent handle for structure-activity relationship studies through cross-coupling reactions, while the difluoromethyl group contributed to favorable membrane permeability.

Looking ahead, researchers are exploring the potential of 2-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-6-methanol in targeted protein degradation strategies. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that derivatives of this compound can be effectively incorporated into proteolysis-targeting chimeras (PROTACs), with the bromomethyl group serving as an attachment point for E3 ligase ligands. This application could significantly expand the utility of 1806952-02-2 in modern drug discovery paradigms.

In conclusion, 2-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-6-methanol (CAS: 1806952-02-2) has emerged as a multifaceted building block with diverse applications in medicinal chemistry. Its recent utilization in kinase inhibitor development, antiviral research, and emerging areas like targeted protein degradation underscores its value in contemporary drug discovery efforts. The compound's unique combination of reactive handles and favorable physicochemical properties positions it as a valuable tool for addressing current challenges in chemical biology and pharmaceutical development.